3-Amino-4-sulfanylbutanoic acid

• Molecular Formula: C4H9NO2S
• Molecular Weight: 135.19 g/mol
• IUPAC Name: 3-amino-4-sulfanylbutanoic acid
• InChI: InChI=1S/C4H9NO2S/c5-3(2-8)1-4(6)7/h3,8H,1-2,5H2,(H,6,7)
• InChI Key: UGPZHAXXEJECMI-UHFFFAOYSA-N
• Canonical SMILES: C(C(CS)N)C(=O)O

Description

3-Amino-4-sulfanylbutanoic acid is a β-amino acid derivative characterized by a sulfanyl (-SH) group at the C4 position and an amino (-NH2) group at the C3 position of a butanoic acid backbone.

Biological Activity

3-Amino-4-sulfanylbutanoic acid, commonly known as homocysteine , is a sulfur-containing amino acid that plays a crucial role in various metabolic processes within the human body. Its biological activity is significant in the context of cardiovascular health, neurological functions, and metabolic disorders. This article delves into the biological activities of homocysteine, highlighting its mechanisms of action, potential therapeutic applications, and associated health implications.

• Molecular Formula : C₄H₉N₁O₂S
• Molecular Weight : 155.19 g/mol
• CAS Number : 52-90-4

Homocysteine is primarily involved in the metabolism of methionine, an essential amino acid. It can be converted back to methionine through a methylation process or transformed into cysteine via transsulfuration pathways. These metabolic pathways are critical for maintaining cellular homeostasis and regulating various biochemical reactions.

Key Pathways:

• Methionine Cycle : Homocysteine can be remethylated to methionine using vitamin B12 and folate as co-factors.
• Transsulfuration Pathway : Homocysteine is converted to cysteine through a series of enzymatic reactions involving cystathionine.

Cardiovascular Health

Elevated levels of homocysteine (hyperhomocysteinemia) are associated with an increased risk of cardiovascular diseases, including atherosclerosis and thrombosis. The compound can induce endothelial dysfunction by promoting oxidative stress and inflammation, which are pivotal in the pathogenesis of cardiovascular conditions .

Neurological Functions

Homocysteine has been implicated in neurodegenerative diseases such as Alzheimer's disease. High homocysteine levels may lead to neurotoxicity and contribute to cognitive decline through mechanisms involving oxidative stress and excitotoxicity .

Antioxidant Properties

Research indicates that homocysteine may exhibit antioxidant properties by modulating redox signaling pathways. This activity suggests a potential protective role against oxidative stress-related damage in cells.

Study on Cardiovascular Implications

A study published in the Journal of the American College of Cardiology demonstrated that patients with elevated homocysteine levels had a significantly higher incidence of coronary artery disease compared to those with normal levels. The study emphasized the importance of monitoring homocysteine as a potential biomarker for cardiovascular risk assessment .

Neurodegenerative Disease Research

In a clinical trial assessing cognitive function in elderly patients, it was found that lowering homocysteine levels through supplementation with B vitamins (B6, B12, and folate) resulted in improved cognitive performance over a 24-month period. This underscores the potential therapeutic benefits of managing homocysteine levels in neurodegenerative conditions .

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Biological Activity
Homocysteine	C₄H₉N₁O₂S	Cardiovascular risk, neurotoxicity
Cysteine	C₃H₇N₁O₂S	Antioxidant properties, protein synthesis
Methionine	C₅H₁₃N₁O₂S	Essential amino acid, methyl donor

Comparison with Similar Compounds

Key Observations :

• Phenyl vs. Sulfanyl: The phenyl group (e.g., in 3-amino-4-phenylbutanoic acid) introduces aromaticity and hydrophobicity, favoring membrane penetration.
• Electron-Withdrawing Groups : The trifluoromethyl (-CF3) substituent in 270065-79-7 enhances electron-withdrawing effects, which may improve binding to hydrophobic enzyme pockets or alter acidity (pKa shifts) compared to the sulfanyl variant .
• Fluorine Substitution: The fluorophenyl group in 741217-33-4 introduces electronegativity, improving metabolic stability and bioavailability, a trait less pronounced in sulfanyl-containing analogs .

Physicochemical Properties

• Solubility : Sulfanyl groups enhance water solubility compared to phenyl or CF3-substituted analogs, though this may vary with pH due to thiol deprotonation .
• Stability : Thiols are prone to oxidation, forming disulfide bonds. In contrast, fluorophenyl or CF3-substituted analogs exhibit greater stability under oxidative conditions .